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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Isovaleroylglycine (IVG) is a critical biomarker for the diagnosis and monitoring of Isovaleric

Acidemia, an inherited metabolic disorder affecting leucine catabolism. Quantitative analysis of

IVG in biological matrices such as urine, amniotic fluid, and blood is essential for clinical

diagnosis and for research into the efficacy of therapeutic interventions. Stable-isotope dilution

mass spectrometry (SID-MS) is the gold standard for accurate and precise quantification of

small molecules like IVG in complex biological samples. This document provides detailed

application notes and protocols for the measurement of N-Isovaleroylglycine using SID-MS by

both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS).

Biochemical Pathway
In Isovaleric Acidemia, the deficiency of isovaleryl-CoA dehydrogenase leads to the

accumulation of isovaleryl-CoA. This is then conjugated with glycine to form N-

isovalerylglycine, which is excreted in the urine.[1]
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Urine or Amniotic Fluid Sample

Add [4,4,4-D3]IVG Internal Standard

Acidify to pH 1 with 6N HCl

Saturate with NaCl

Centrifuge

Extract with Ethyl Acetate

Dry over Anhydrous Na2SO4

Evaporate to Dryness

Methylate with Diazomethane

Analyze by GC-MS (CI, SIM)

 

Dried Blood Spot Punch

Add Labeled Internal Standard in Methanol

Extract/Elute

Centrifuge

Evaporate Supernatant

Derivatize with Butanolic HCl

Reconstitute in Mobile Phase

Analyze by LC-MS/MS (ESI+, MRM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1141336?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/6547525/
https://pubmed.ncbi.nlm.nih.gov/6547525/
https://www.benchchem.com/product/b1141336#stable-isotope-dilution-measurement-of-n-isovaleroylglycine
https://www.benchchem.com/product/b1141336#stable-isotope-dilution-measurement-of-n-isovaleroylglycine
https://www.benchchem.com/product/b1141336#stable-isotope-dilution-measurement-of-n-isovaleroylglycine
https://www.benchchem.com/product/b1141336#stable-isotope-dilution-measurement-of-n-isovaleroylglycine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1141336?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

